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Compound of Interest

Compound Name: Glucosamine-6-13C hydrochloride

Cat. No.: B15557163 Get Quote

Essential Safety and Handling Guide for
Glucosamine-6-13C Hydrochloride
For researchers, scientists, and drug development professionals, ensuring safe handling and

disposal of chemical compounds is paramount. This guide provides essential, immediate safety

and logistical information for Glucosamine-6-13C hydrochloride, a stable isotope-labeled

compound. Adherence to these procedures is critical for maintaining a safe laboratory

environment.

Personal Protective Equipment (PPE)
When handling Glucosamine-6-13C hydrochloride, appropriate personal protective

equipment is the first line of defense against potential exposure. The following PPE is

mandatory:
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PPE Category Item Specifications

Eye and Face Protection Safety Glasses or Goggles

Must be worn at all times to

protect against splashes. Use

safety goggles with side

protection.[1]

Face Shield
Recommended when there is

a significant risk of splashing.

Hand Protection Chemical-Resistant Gloves

Nitrile or latex gloves are

generally suitable.[2] Gloves

should be inspected for tears

before use and changed

frequently, especially if

contaminated.[3]

Body Protection Laboratory Coat

A full-length lab coat must be

worn, kept closed, with sleeves

rolled down to prevent skin

contact.[2][3][4][5]

Apron

A liquid-resistant apron can

provide additional protection

against splashes.[3]

Respiratory Protection Dust Mask/Respirator

Recommended when handling

the powder outside of a fume

hood or if dust is generated.[6]

[7] Use a particulate filter

device (e.g., N95 or P1).[1][7]

Footwear Closed-Toe Shoes
Required to protect against

spills.[2][4]

Operational and Disposal Plans
Handling and Storage:
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Ventilation: Handle Glucosamine-6-13C hydrochloride in a well-ventilated area.[1][6][8]

The use of a chemical fume hood is recommended, especially when working with volatile

substances or when generating dust.[2]

Avoiding Dust: This compound is a powder, so care should be taken to avoid creating dust.

[6][8][9] Minimize dust generation during handling and weighing.

Hygiene: Practice good industrial hygiene.[6][8] Wash hands thoroughly with soap and water

after handling and before eating, drinking, or smoking.[6][9] Do not eat or drink in the

laboratory.[2]

Storage: Store the compound in a tightly closed container in a cool, dry, and well-ventilated

place.[6][8][9] Keep it away from incompatible materials such as strong oxidizing agents.[6]

[8][9]

Spill Management:

Evacuate and Secure: Clear the area of personnel.

Ventilate: Ensure the area is well-ventilated.

Containment: Prevent further spread of the spill.

Clean-up: For a dry spill, carefully sweep or vacuum the material, avoiding dust generation,

and place it in a sealed, labeled container for disposal.[8][9] For a wet spill, absorb with an

inert material and place in a suitable container.

Decontamination: Clean the spill area thoroughly.

Personal Protective Equipment: Wear appropriate PPE during the entire clean-up process.

Disposal:

Waste Characterization: While Glucosamine-6-13C hydrochloride is not classified as

hazardous waste, it should be disposed of according to institutional and local regulations for

chemical waste.[10]

Containerization: Place waste material in a clearly labeled, sealed container.[9]
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Disposal Route: Consult your institution's environmental health and safety (EHS) office for

specific disposal procedures for non-hazardous chemical waste. Do not dispose of it down

the drain.[1][10]

Experimental Workflow and Safety Diagram
The following diagram outlines the standard workflow for handling Glucosamine-6-13C
hydrochloride, incorporating essential safety checkpoints.
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Workflow for Handling Glucosamine-6-13C Hydrochloride
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Caption: Safe handling workflow for Glucosamine-6-13C hydrochloride.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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